Cas no 1804414-40-1 (2,4-Difluoro-6-(difluoromethoxy)benzylamine)

• Product Name: 2,4-Difluoro-6-(difluoromethoxy)benzylamine
• CAS No: 1804414-40-1
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 4989945
• Update Time: 2025-06-08

2,4-Difluoro-6-(difluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-(difluoromethoxy)benzylamine

• Inchi： 1S/C8H7F4NO/c9-4-1-6(10)5(3-13)7(2-4)14-8(11)12/h1-2,8H,3,13H2
• InChI Key： HKPFSAVCGONKRK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CN)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Additional information on 2,4-Difluoro-6-(difluoromethoxy)benzylamine

Introduction to 2,4-Difluoro-6-(difluoromethoxy)benzylamine (CAS No. 1804414-40-1) in Modern Chemical Research

2,4-Difluoro-6-(difluoromethoxy)benzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1804414-40-1, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of two fluorine atoms at the 2- and 4-positions of the benzene ring and a difluoromethoxy substituent at the 6-position, contribute to its distinct chemical properties and potential biological activities. This compound represents a fascinating subject of study due to its versatility and the growing interest in fluorinated derivatives as pharmacophores.

The significance of fluorinated aromatic amines in medicinal chemistry cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity to biological targets. The introduction of fluorine at specific positions in a benzylamine scaffold can lead to enhanced drug-like characteristics, making such compounds valuable candidates for further development. The presence of both electron-withdrawing and electron-donating groups in 2,4-Difluoro-6-(difluoromethoxy)benzylamine creates a delicate balance that influences its reactivity and interaction with biological systems.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated aromatic amines like 2,4-Difluoro-6-(difluoromethoxy)benzylamine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and palladium-mediated couplings have streamlined the synthesis of these molecules, making them more accessible for research purposes. The ability to construct intricate fluorinated structures with high precision has opened new avenues for exploring their pharmacological potential.

In the realm of pharmaceutical discovery, 2,4-Difluoro-6-(difluoromethoxy)benzylamine has been explored for its potential applications in treating various diseases. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar or even novel therapeutic effects. For instance, fluorinated aromatic amines have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2,4-Difluoro-6-(difluoromethoxy)benzylamine may confer unique interactions with biological targets, making it a promising candidate for drug development.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The benzylamine core can serve as a versatile building block for constructing larger scaffolds through further functionalization. This flexibility is highly valued in medicinal chemistry, where the ability to modify and optimize molecular structures is crucial for achieving desired pharmacological outcomes. The presence of both fluoro and methoxy groups provides multiple sites for chemical manipulation, allowing researchers to fine-tune the properties of derived compounds.

The impact of fluorine on the electronic properties of aromatic rings is well-documented. In 2,4-Difluoro-6-(difluoromethoxy)benzylamine, the electron-withdrawing nature of the fluoro groups at positions 2 and 4 can influence the overall reactivity and electronic distribution across the ring. This modulation can affect how the molecule interacts with enzymes or receptors in biological systems. Additionally, the electron-donating effect of the methoxy group at position 6 counterbalances these influences, creating a complex interplay that may contribute to its unique biological profile.

Recent studies have begun to elucidate the mechanisms by which fluorinated aromatic amines exert their effects on biological targets. For example, modifications at specific fluorine positions have been shown to alter binding affinities and selectivity profiles. In the case of 2,4-Difluoro-6-(difluoromethoxy)benzylamine, investigations into its interactions with enzymes such as kinases or cytochrome P450 isoforms could reveal insights into its potential therapeutic applications. These studies not only enhance our understanding of how fluorine influences molecular behavior but also guide future synthetic efforts toward optimizing drug-like properties.

The agrochemical industry has also shown interest in fluorinated aromatic amines due to their potential as bioactive agents. Compounds with similar structural motifs have been investigated for their herbicidal, fungicidal, or insecticidal activities. The unique combination of substituents in 2,4-Difluoro-6-(difluoromethoxy)benzylamine may confer properties that make it suitable for developing novel crop protection agents. By leveraging its structural features, researchers aim to create molecules that are both effective against pests and environmentally sustainable.

Sustainability considerations are increasingly important in chemical research today. The development of synthetic routes that minimize waste and reduce environmental impact is a priority for many laboratories. Modern methodologies often emphasize green chemistry principles, such as catalytic processes that require fewer reagents or solvents. The synthesis of 2,4-Difluoro-6-(difluoromethoxy)benzylamine offers an opportunity to explore these principles by implementing efficient and eco-friendly synthetic strategies.

The future prospects for 2,4-Difluoro-6-(difluoromethoxy)benzylamine are promising given its unique structural features and potential applications across multiple fields. Continued research into its pharmacological properties will likely uncover new therapeutic uses or refine existing ones. Additionally, advancements in computational chemistry may accelerate the discovery process by predicting how modifications to its structure will affect its biological activity.

In conclusion,2,4-Difluoro-6-(difluoromethoxy)benzylamine (CAS No. 1804414-40-1) stands as a testament to the importance of fluorinated aromatic compounds in modern chemical research. Its intricate structure offers numerous possibilities for further exploration and development within pharmaceuticals and agrochemicals alike. As synthetic capabilities improve and our understanding deepens, this compound will undoubtedly play an increasingly significant role in advancing scientific knowledge and innovation.